(S)-tert-butyl 3-(methoxy(methyl)carbamoyl)piperidine-1-carboxylate

Specification

• CAS No.: 1008562-93-3
• Molecular Formula: C13H24N2O4
• Molecular Weight: 272.34 g/mol
• IUPAC Name: tert-butyl (3S)-3-[methoxy(methyl)carbamoyl]piperidine-1-carboxylate
• Standard InChI: InChI=1S/C13H24N2O4/c1-13(2,3)19-12(17)15-8-6-7-10(9-15)11(16)14(4)18-5/h10H,6-9H2,1-5H3/t10-/m0/s1
• Standard InChI Key: NQGXVXHYGRAABB-JTQLQIEISA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC[C@@H](C1)C(=O)N(C)OC
• SMILES: CC(C)(C)OC(=O)N1CCCC(C1)C(=O)N(C)OC
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)C(=O)N(C)OC

Introduction

(S)-tert-butyl 3-(methoxy(methyl)carbamoyl)piperidine-1-carboxylate is a complex organic compound with the CAS number 1008562-93-3. It is characterized by its molecular formula, C13H24N2O4, and molecular weight of 272.34 g/mol. This compound is a derivative of piperidine, a six-membered ring structure containing nitrogen, which is commonly found in various pharmaceuticals and chemical intermediates.

Synthesis

The synthesis of (S)-tert-butyl 3-(methoxy(methyl)carbamoyl)piperidine-1-carboxylate involves several steps, starting from piperidine-1,3-dicarboxylic acid 1-tert-butyl ester (N-BOC-(S)-nipecotic acid). The reaction conditions include the use of ethyl chloroformate, N,O-dimethylhydroxylamine hydrochloride, and 1-methylpiperidine in dichloromethane at temperatures ranging from -78°C to room temperature over several hours.

Applications and Research Findings

While specific applications of (S)-tert-butyl 3-(methoxy(methyl)carbamoyl)piperidine-1-carboxylate are not widely documented, compounds with similar structures are often used as intermediates in the synthesis of pharmaceuticals and other bioactive molecules. The presence of a chiral center and functional groups like the methoxy(methyl)carbamoyl group suggests potential for interaction with biological targets.

Safety and Handling

Handling (S)-tert-butyl 3-(methoxy(methyl)carbamoyl)piperidine-1-carboxylate requires caution due to its chemical properties. It is classified with hazard statements H302, H315, H319, and H335, indicating potential risks to health and the environment. Proper storage in a sealed container at a controlled temperature and adherence to safety protocols are essential.

Suppliers and Availability

The compound is available from several suppliers, with varying lead times and pricing. It is often supplied in small quantities, such as 1g, with purity levels typically above 98%.